Cas no 2004277-55-6 (Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl-)

• Product Name: Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl-
• CAS No: 2004277-55-6
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 5277435
• Update Time: 2025-10-28

Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl-

• Inchi： 1S/C10H15BrN2/c1-5-7-6-8(11)13-9(12-7)10(2,3)4/h6H,5H2,1-4H3
• InChI Key： XEWWZGLBMBVBNZ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(CC)=CC(Br)=N1

Additional information on Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl-

Comprehensive Overview of Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- (CAS No. 2004277-55-6)

The Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- (CAS No. 2004277-55-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This brominated pyrimidine derivative is characterized by its unique molecular structure, which includes a 4-bromo substitution, a 1,1-dimethylethyl (tert-butyl) group, and an ethyl moiety at the 6-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated pyrimidines has surged due to their versatility in drug discovery and development. Researchers are particularly interested in compounds like 4-bromo-2-(1,1-dimethylethyl)-6-ethyl-pyrimidine for their potential applications in designing kinase inhibitors and other therapeutic agents. The presence of the bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

The synthesis of Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- typically involves multi-step organic reactions, including halogenation and alkylation processes. Advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical applications.

One of the trending topics in the scientific community is the exploration of sustainable synthetic routes for complex molecules like this pyrimidine derivative. Green chemistry principles, such as catalyst optimization and solvent reduction, are being integrated into its production to minimize environmental impact. This aligns with the growing emphasis on eco-friendly chemical processes in industrial and academic research.

Another area of interest is the compound's potential role in agrochemicals. Pyrimidine derivatives are known for their bioactivity, and modifications to the core structure can yield compounds with herbicidal or pesticidal properties. The 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- variant is being studied for its efficacy in crop protection, addressing global challenges in food security.

From a commercial perspective, CAS No. 2004277-55-6 is supplied by specialized chemical manufacturers who cater to the needs of research institutions and pharmaceutical companies. The compound is typically available in small-scale quantities for laboratory use, with pricing influenced by factors like purity, supplier, and market demand. Researchers often search for reliable suppliers and technical data sheets to ensure they procure high-quality materials for their experiments.

In summary, Pyrimidine, 4-bromo-2-(1,1-dimethylethyl)-6-ethyl- represents a fascinating example of how tailored molecular design can open doors to innovative applications. Its relevance in drug discovery, material science, and agrochemical development underscores its importance in contemporary chemistry. As research progresses, this compound is likely to remain a focal point for scientists exploring new frontiers in synthetic and applied chemistry.